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Compound of Interest

Compound Name: 2-Ethylhexyl bromide

Cat. No.: B156332 Get Quote

For laboratory professionals engaged in research and development, ensuring the safe handling

and disposal of chemicals is paramount. This document provides immediate, essential safety

and logistical information for 2-Ethylhexyl bromide, including operational and disposal plans

to foster a secure laboratory environment.

Chemical Overview: 2-Ethylhexyl bromide (CAS No. 18908-66-2), also known as 1-Bromo-2-

ethylhexane, is a combustible liquid that can cause skin and serious eye irritation, as well as

respiratory irritation.[1][2][3][4] It is crucial to handle this chemical with care, utilizing

appropriate personal protective equipment and adhering to established safety protocols.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-Ethylhexyl
bromide.
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Property Value Source

Molecular Formula C8H17Br [3]

Molecular Weight 193.12 g/mol [3][6]

CAS Number 18908-66-2 [1][3]

Appearance Colorless to pale yellow liquid [5][6][7][8]

Boiling Point
183-185 °C; 75-77 °C/16

mmHg
[8]

Density 1.086 g/mL at 25 °C

Flash Point 69 °C (156.2 °F) - closed cup

Solubility
Insoluble in water; Soluble in

organic solvents
[3][8]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 2-Ethylhexyl bromide
to prevent skin contact, eye damage, and respiratory irritation.
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PPE Category Specific Requirements Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile,

Neoprene).

To prevent skin irritation and

absorption.[1]

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in situations

with a higher risk of splashing.

[1][9]

To protect against serious eye

irritation from splashes or

vapors.[1][3]

Skin and Body Protection

A flame-resistant lab coat is

required. Ensure complete

coverage of exposed skin.

To protect against skin irritation

and potential splashes of the

combustible liquid.[9]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood. If vapors or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., for organic vapors) is

necessary.[1][2]

To prevent respiratory tract

irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 2-Ethylhexyl bromide from

acquisition to temporary storage after use.

Preparation and Inspection:

Before handling, ensure that a safety data sheet (SDS) for 2-Ethylhexyl bromide is

accessible.[2]

Verify that a functioning safety shower and eyewash station are nearby.[1]

Inspect all required PPE for integrity.
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Ensure the chemical fume hood is operational and has adequate airflow.

Chemical Handling:

Conduct all work with 2-Ethylhexyl bromide inside a certified chemical fume hood to

minimize inhalation exposure.[1]

Ground all equipment to prevent static discharge, as the substance is a combustible liquid.

[2]

Keep the container tightly closed when not in use.[1]

Avoid contact with skin and eyes.[1] In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking is

permitted in the handling area.[1][2]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[1]

Spill Management:

In the event of a small spill, absorb the liquid with an inert material such as sand, silica gel,

or a universal binder.[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Do not allow the chemical to enter drains or the environment.[1][2]

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan
Proper disposal of 2-Ethylhexyl bromide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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All materials contaminated with 2-Ethylhexyl bromide, including absorbent materials from

spills, used gloves, and empty containers, must be treated as hazardous waste.

Do not mix this waste with other waste streams.

Waste Collection and Labeling:

Collect all 2-Ethylhexyl bromide waste in a designated, properly sealed, and labeled

hazardous waste container.

The label should clearly identify the contents as "Hazardous Waste: 2-Ethylhexyl
bromide" and include the associated hazards (Combustible, Irritant).

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials.[1]

The storage area should be secure and accessible only to authorized personnel.

Final Disposal:

Dispose of the hazardous waste through a licensed environmental disposal company.[1]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for handling 2-Ethylhexyl bromide, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 2-Ethylhexyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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